Cas no 65369-28-0 (Methyl 4-hydroxy-2-methylthiophene-3-carboxylate)

Methyl 4-hydroxy-2-methylthiophene-3-carboxylate is a thiophene-based ester derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its structure, featuring both hydroxyl and carboxylate functional groups, enables versatile reactivity, making it valuable for constructing heterocyclic compounds. The methyl ester group enhances solubility and facilitates further derivatization, while the hydroxyl group offers a site for selective modifications. This compound is particularly useful in the development of bioactive molecules, agrochemicals, and materials science applications. Its stability under standard conditions and well-documented synthetic routes ensure consistent performance in research and industrial processes. The product is typically supplied with high purity, meeting stringent analytical standards for reproducibility.
Methyl 4-hydroxy-2-methylthiophene-3-carboxylate structure
65369-28-0 structure
Product Name:Methyl 4-hydroxy-2-methylthiophene-3-carboxylate
CAS No:65369-28-0
MF:C7H8O3S
MW:172.201621055603
CID:1039911
PubChem ID:12593647
Update Time:2025-10-29

Methyl 4-hydroxy-2-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-hydroxy-2-methylthiophene-3-carboxylate
    • Methyl 4-hydroxy-2-Methylthiophene-3-carboxylat
    • OWTVSGXLWIBBPO-UHFFFAOYSA-N
    • SCHEMBL11464576
    • DTXSID30503695
    • Methyl4-hydroxy-2-methylthiophene-3-carboxylate
    • DB-334857
    • 65369-28-0
    • 3-hydroxy-5-methyl-thiophene-4-carboxylic acid methyl ester
    • Inchi: 1S/C7H8O3S/c1-4-6(7(9)10-2)5(8)3-11-4/h3,8H,1-2H3
    • InChI Key: OWTVSGXLWIBBPO-UHFFFAOYSA-N
    • SMILES: S1C=C(C(C(=O)OC)=C1C)O

Computed Properties

  • Exact Mass: 172.01941529g/mol
  • Monoisotopic Mass: 172.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 74.8Ų

Methyl 4-hydroxy-2-methylthiophene-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM123447-1g
methyl 4-hydroxy-2-methylthiophene-3-carboxylate
65369-28-0 95%
1g
$310 2021-08-05
Chemenu
CM123447-1g
methyl 4-hydroxy-2-methylthiophene-3-carboxylate
65369-28-0 95%
1g
$*** 2023-05-29
Alichem
A169004348-1g
Methyl 4-hydroxy-2-methylthiophene-3-carboxylate
65369-28-0 95%
1g
$519.75 2023-09-01
Alichem
A169004348-5g
Methyl 4-hydroxy-2-methylthiophene-3-carboxylate
65369-28-0 95%
5g
$1732.00 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1740033-1g
Methyl 4-hydroxy-2-methylthiophene-3-carboxylate
65369-28-0 98%
1g
¥2411.00 2024-05-05
Crysdot LLC
CD11078392-1g
Methyl 4-hydroxy-2-methylthiophene-3-carboxylate
65369-28-0 95+%
1g
$329 2024-07-18

Additional information on Methyl 4-hydroxy-2-methylthiophene-3-carboxylate

Recent Advances in the Study of Methyl 4-hydroxy-2-methylthiophene-3-carboxylate (CAS: 65369-28-0)

Methyl 4-hydroxy-2-methylthiophene-3-carboxylate (CAS: 65369-28-0) is a thiophene derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. Recent studies have explored its potential as a building block for the synthesis of bioactive compounds, particularly in the development of antimicrobial and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

One of the key advancements in the study of Methyl 4-hydroxy-2-methylthiophene-3-carboxylate is its role in the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for the development of novel thiophene-based inhibitors targeting bacterial enzymes. The researchers employed a multi-step synthetic pathway to modify the carboxylate and hydroxyl functional groups, resulting in compounds with enhanced antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA).

In addition to its antimicrobial potential, Methyl 4-hydroxy-2-methylthiophene-3-carboxylate has been investigated for its anti-inflammatory properties. A recent Bioorganic & Medicinal Chemistry Letters article reported that derivatives of this compound exhibited significant inhibition of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The study utilized molecular docking simulations to elucidate the binding interactions between the thiophene derivatives and the COX-2 active site, providing insights into structure-activity relationships.

Another area of interest is the compound's application in material science. Researchers have explored its use as a monomer for the synthesis of conductive polymers. A 2022 study in Polymer Chemistry highlighted its ability to form stable polymeric films with tunable electronic properties, making it a promising candidate for organic electronics and biosensors. The study emphasized the compound's compatibility with various polymerization techniques, including electrochemical and oxidative methods.

Despite these promising developments, challenges remain in the large-scale production and optimization of Methyl 4-hydroxy-2-methylthiophene-3-carboxylate derivatives. Recent patents have addressed these issues by proposing novel catalytic systems and green chemistry approaches to improve yield and reduce environmental impact. For instance, a 2023 patent application described a solvent-free synthesis method using microwave irradiation, which significantly reduced reaction times and energy consumption.

In conclusion, Methyl 4-hydroxy-2-methylthiophene-3-carboxylate (CAS: 65369-28-0) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, anti-inflammatory therapy, and material science underscore its potential for future innovations. Ongoing studies are expected to further explore its mechanistic pathways and optimize its derivatives for clinical and industrial use.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.